Cas no 1806549-50-7 (2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine
• CAS No: 1806549-50-7
• MF: C₆H₃F₃INS
• MW: 305.059402704239
• CID: 4906853
• Update Time: 2025-06-13

2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INS/c7-6(8,9)3-1-4(10)11-5(12)2-3/h1-2H,(H,11,12)
• InChI Key： RLBXDDQNULSUFJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(N1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1

Additional information on 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine

Research Brief on 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine (CAS: 1806549-50-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine (CAS: 1806549-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, featuring an iodine substituent at the 2-position, a thiol group at the 6-position, and a trifluoromethyl group at the 4-position, exhibits remarkable reactivity and potential as a building block for drug discovery and bioconjugation. Recent studies have explored its utility in the synthesis of novel bioactive molecules, targeted covalent inhibitors, and as a key intermediate in the development of radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine as a precursor for the synthesis of covalent kinase inhibitors. The iodine moiety facilitates palladium-catalyzed cross-coupling reactions, while the thiol group enables selective conjugation with electrophilic warheads. Researchers successfully incorporated this scaffold into irreversible inhibitors targeting EGFR mutants, showing improved selectivity profiles compared to first-generation inhibitors. The trifluoromethyl group was found to enhance both binding affinity and metabolic stability of the resulting compounds.

In radiopharmaceutical applications, this compound has shown promise as a versatile precursor for radioiodination. A recent Nature Communications article (2024) detailed its use in developing PET tracers for neurodegenerative disease imaging. The thiol group allows for site-specific conjugation to targeting vectors, while the iodine position is available for isotopic exchange with I-124 or I-125. This dual functionality provides a unique advantage in tracer design, enabling modular construction of imaging probes with tunable pharmacokinetic properties.

From a synthetic chemistry perspective, the reactivity of 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine has been extensively characterized in recent works. Organic Letters (2023) reported its participation in both nucleophilic aromatic substitution and transition metal-catalyzed coupling reactions. The electron-withdrawing trifluoromethyl group activates the pyridine ring toward substitution, while the thiol can be protected or deprotected under mild conditions, offering synthetic flexibility. These properties make it particularly valuable for constructing complex molecular architectures in medicinal chemistry campaigns.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives of 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine can serve as effective E3 ligase recruiters in PROTAC designs. The thiol group facilitates conjugation to target-binding warheads, while the iodo-substituent allows for further diversification of the linker region. Early data indicate promising degradation activity against challenging targets such as transcription factors.

In conclusion, 2-Iodo-6-mercapto-4-(trifluoromethyl)pyridine (CAS: 1806549-50-7) represents a multifaceted tool in modern drug discovery with applications spanning from covalent inhibitor design to radiopharmaceutical development. Its unique combination of reactive handles and the stabilizing influence of the trifluoromethyl group continue to inspire innovative applications across chemical biology. Future research directions likely include expanded exploration of its use in bifunctional molecules and further optimization of its physicochemical properties for specific therapeutic applications.